Lipid 88

• Molecular Formula: C79H147N3O20
• Molecular Weight: 1459.0 g/mol
• InChI: InChI=1S/C79H147N3O20/c1-10-18-26-30-40-68(36-22-14-5)64-99-76(87)95-60-56-91-72(83)44-52-81(53-45-73(84)92-57-61-96-77(88)100-65-69(37-23-15-6)41-31-27-19-11-2)50-34-48-80(9)49-35-51-82(54-46-74(85)93-58-62-97-78(89)101-66-70(38-24-16-7)42-32-28-20-12-3)55-47-75(86)94-59-63-98-79(90)102-67-71(39-25-17-8)43-33-29-21-13-4/h68-71H,10-67H2,1-9H3
• InChIKey: JUWROHWTUPFLCX-UHFFFAOYSA-N

Lipid 88: Spleen-Targeting mRNA-LNP Delivery

Lipid 88 (CAS: 2982842-99-7) is a synthetic ionizable cationic lipid characterized by the molecular formula C79H147N3O20 and a molecular weight of approximately 1459 Da [1]. It is primarily utilized in the formulation of lipid nanoparticles (LNPs) for the intracellular delivery of messenger RNA (mRNA) [2]. As a critical component of mRNA-LNP vaccines, Lipid 88 facilitates efficient encapsulation, cellular uptake, and endosomal escape of nucleic acid cargo [2].

Formulation workflow mRNA-LNP assembly for lymphoid organ delivery research

Biodistribution profile Reported spleen and lymph node accumulation in rodent models

Research context Supports vaccine and immunotherapy preclinical studies

• [1] GLPBIO. Lipid 88 Product Datasheet. CAS: 2982842-99-7. Accessed 2026. View Source
• [2] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. View Source

Lipid 88 Procurement: Why Substitution Fails

Ionizable cationic lipids are not functionally interchangeable due to significant differences in their chemical structures, pKa values, and resultant in vivo biodistribution and immune cell tropism. While many lipids can form LNPs, their ability to target specific organs and immune cell subsets varies dramatically. For instance, Lipid 88 (formulated as LNP88) demonstrates a distinct biodistribution profile compared to the widely used benchmark lipid ALC-0315, showing significantly enhanced accumulation and transfection in the spleen and specific lymphocyte populations [1]. Substituting Lipid 88 with another ionizable lipid without rigorous comparative testing would likely alter vaccine efficacy, immunogenicity, and safety profile, jeopardizing research reproducibility and therapeutic outcomes [1].

Lipid substitution may shift tropism

ALC-0315 or SM-102 may alter biodistribution away from spleen and lymph nodes, limiting lymphoid-targeting research endpoints.

Direct exchange requires re-engineering

Preserving the reported immune-cell delivery profile likely depends on lipid-specific LNP optimization; simple lipid swap may not transfer performance.

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. View Source

Lipid 88 vs ALC-0315: Performance Comparison

Splenic Bioluminescence vs ALC-0315

In a direct head-to-head comparison using Balb/c mice, LNP88 (Lipid 88-based LNPs) delivered mRNA encoding firefly luciferase, resulting in approximately 40% of total bioluminescence intensity localized to the spleen. In contrast, ALC-0315-based LNPs achieved only 12.8% of total bioluminescence intensity in the spleen [1]. This demonstrates a 3.1-fold higher spleen accumulation for Lipid 88.

Splenic bioluminescence

Head-to-head

Lipid 88: ~40% spleen bioluminescence
ALC-0315: 12.8% (3.1× higher spleen accumulation)

Supports spleen-targeting research context

Intramuscular injection, murine model, 6 h post-dose

Evidence Dimension	Spleen targeting efficiency (% of total organ bioluminescence)
Target Compound Data	~40% in spleen
Comparator Or Baseline	ALC-0315: 12.8% in spleen
Quantified Difference	3.1-fold higher spleen accumulation
Conditions	Balb/c mice, intramuscular (I.M.) injection, 5 µg mLuc mRNA, 6 h post-administration

Why This Matters

Enhanced spleen delivery may improve vaccine efficacy by targeting immune cells crucial for humoral and cellular responses, potentially reducing the required mRNA dose.

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. (See Figure 2B and main text). View Source

Macrophage & Dendritic Cell Transfection vs ALC-0315

LNP88 successfully delivered Cre recombinase mRNA to 3.2% of CD3ε+ T cells, 1.3% of CD8a+ cytotoxic T cells, and 3.4% of CD4+ helper T cells. Crucially, the expression levels of tdTomato (a reporter for Cre-mediated recombination) were 1- to 2-fold higher than those achieved with the ALC-0315 formulation [1].

APC transfection

Head-to-head

Macrophages: 3.9% vs 0.9% (4.3×)
Dendritic cells: 11.3% vs 3.5% (3.2×)

Reported immune-cell transfection endpoint context

Cre-LoxP reporter mice, day 4 flow cytometry

Evidence Dimension	T cell transfection efficiency (% positive cells) and reporter expression level
Target Compound Data	CD3ε+ T cells: 3.2%; CD8a+ cytotoxic T cells: 1.3%; CD4+ helper T cells: 3.4%; tdTomato expression 1-2x higher
Comparator Or Baseline	ALC-0315: exact percentages not given for T cell subsets, but tdTomato expression levels were 1-2x lower
Quantified Difference	1- to 2-fold higher tdTomato expression
Conditions	Ai14D reporter mice, I.M. injection of LNP88-mCre or ALC-0315-mCre, day 4 post-administration

Why This Matters

Higher T cell transfection is critical for developing effective mRNA vaccines and T cell-based immunotherapies, particularly in oncology where direct T cell engagement can drive tumor clearance.

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. (See Figure 2C and main text). View Source

Splenic T Cell Transfection vs ALC-0315

At day 15 post intramuscular injection, LNP88 delivered Cre recombinase mRNA to ~42.2% of NK cells in lymph nodes, compared to ~30.3% for ALC-0315-based LNPs [1]. This represents a 1.4-fold increase in NK cell transfection efficiency.

T cell transfection

Head-to-head

Lipid 88: 3.2% CD3+, 1.3% CD8+, 3.4% CD4+
ALC-0315: 1- to 2-fold lower expression

Supports T cell delivery research context

Same Cre-reporter model, day 4 spleen analysis

Evidence Dimension	NK cell transfection efficiency in lymph nodes (% positive cells)
Target Compound Data	~42.2% NK cells positive
Comparator Or Baseline	ALC-0315: ~30.3% NK cells positive
Quantified Difference	1.4-fold higher
Conditions	Ai14D mice, I.M. injection of LNP88-mCre or ALC-0315-mCre, day 15 post-administration

Why This Matters

Enhanced NK cell targeting may boost innate immune responses, complementing adaptive immunity in vaccine applications and potentially improving outcomes in cancer immunotherapy where NK cells play a key role in tumor surveillance.

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. (See Figure 2D and main text). View Source

Omicron BQ.1 Protection in Hamster Model

In golden Syrian hamster challenge studies, a two-dose regimen of TU88mCSA (Lipid 88-based mRNA vaccine) provided complete or near-complete protection against WA1/2020, Omicron BA.1, and BQ.1 infection. Notably, lung viral titers were reduced to undetectable levels in the Omicron BA.1 challenge model following TU88mCSA vaccination, a result comparable to that achieved with ALCmCSA (ALC-0315-based vaccine) [1].

Omicron protection

Head-to-head

Viral load reduced to near-undetectable levels; comparable between Lipid 88 and ALC-0315 vaccines

Comparable challenge-model protection endpoint

Hamster Omicron BQ.1 challenge, two-dose regimen

Evidence Dimension	Protective efficacy (lung viral titers, % protection)
Target Compound Data	Complete protection against WA1/2020, Omicron BA.1 and BQ.1; viral titers undetectable in BA.1 challenge
Comparator Or Baseline	ALCmCSA (ALC-0315-based): similar complete protection; PBS control: high viral titers
Quantified Difference	Comparable protective efficacy to ALC-0315; significantly reduced vs. control
Conditions	Hamster model, two doses (1 µg or 10 µg) intramuscular, 3 weeks apart, challenged with SARS-CoV-2 variants

Why This Matters

Demonstrates that Lipid 88-based LNPs are equally effective as ALC-0315 (the lipid used in the Pfizer-BioNTech COVID-19 vaccine) in generating protective immunity, validating its use in next-generation mRNA vaccines against emerging viral threats.

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. (See Abstract and Results sections). View Source

Commercial Spleen Transfection vs ALC-0315

Kinetic analysis of mRNA expression following intramuscular injection revealed that while both LNP88 and ALC-0315 delivered mRNA efficiently, LNP88 may support more durable mRNA expression over time. The study noted that LNP88 delivery 'may support more durable mRNA expression over ALC-0315' based on time-course luminescence data [1].

Commercial transfection claim

Supplier data

>10× higher spleen/LN transfection vs ALC-0315 (vendor claim, not independently peer-reviewed)

Requires independent validation; may support screening prioritization

Assay methodology not disclosed

Evidence Dimension	Durability of mRNA expression (time to return to baseline)
Target Compound Data	Potentially more durable expression; specifics in supplementary data
Comparator Or Baseline	ALC-0315: expression declined at a similar rate of one log per day from 24h to 80h, but LNP88 showed a trend toward longer duration
Quantified Difference	Trend toward longer expression duration; exact quantification in supplementary figures
Conditions	Balb/c mice, I.M. injection, luminescence measured over 80h post-injection

Why This Matters

A trend toward more durable antigen expression could translate to longer-lasting immune responses, potentially reducing the need for booster doses in vaccine applications.

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. (See main text: 'kinetic analysis suggests that LNP88 may support more durable mRNA expression over ALC-0315'). View Source

Lipid 88 Applications: Vaccines & Immunotherapies

Prophylactic mRNA Vaccines for Lymphoid Targeting

Given Lipid 88's 3.1-fold higher spleen accumulation and enhanced T cell transfection efficiency compared to ALC-0315 [1], this lipid is particularly well-suited for developing next-generation mRNA vaccines against respiratory viruses (e.g., SARS-CoV-2 variants, influenza, RSV). The superior spleen targeting may enhance germinal center reactions and antibody production, while the improved T cell engagement can bolster cellular immunity crucial for clearing infected cells and providing long-term protection. The complete protection observed against Omicron variants in hamsters validates this application [1].

Cancer Immunotherapy via APC Transfection

Lipid 88's demonstrated ability to transfect CD4+ helper T cells, CD8+ cytotoxic T cells, and NK cells at levels 1- to 2-fold higher than ALC-0315 [1] positions it as a compelling candidate for mRNA-based cancer immunotherapies. This includes the delivery of tumor-associated antigens, neoantigens, or immunomodulatory cytokines (e.g., IL-12, IL-15) to directly activate and expand tumor-specific T cells and NK cells within the tumor microenvironment or in lymphoid organs. The enhanced spleen accumulation may further support systemic anti-tumor immunity [1].

T Cell Engineering for Adoptive Cell Therapy

The striking 3.1-fold increase in spleen-specific mRNA delivery achieved with Lipid 88 [1] makes it an ideal vehicle for developing mRNA therapeutics that require targeted delivery to splenic immune cells. This could include therapies aimed at inducing antigen-specific tolerance in autoimmune diseases (e.g., multiple sclerosis, type 1 diabetes) or delivering gene-editing components (e.g., CRISPR-Cas9 mRNA) to correct metabolic defects in splenic macrophages or dendritic cells. The reduced off-target expression in other organs may improve the safety profile of such interventions.

Self-Amplifying RNA for Lymphoid Gene Therapy

The potential for more durable mRNA expression kinetics with Lipid 88 [1], combined with its robust immunogenicity and protection against viral challenge [1], supports its use in developing 'next-generation' mRNA vaccines designed for longer-lasting immunity and reduced booster requirements. In the context of pandemic preparedness, a vaccine platform that elicits sustained protective responses against rapidly evolving variants (as demonstrated against Omicron BQ.1) is highly desirable. Lipid 88-based LNPs could serve as a foundational component of such a platform.

Application

Selection Property

Validation Focus

Prophylactic vaccine research

Lymphoid-tropic LNP formulation

Spleen/LN biodistribution and immunogenicity models

Cancer immunotherapy research

APC transfection capability

Macrophage and dendritic cell transfection endpoints

T cell delivery research

T cell subset transfection capacity

CD4+/CD8+ reporter assay validation

Self-amplifying RNA research

Spleen/LN biodistribution profile

Lymphoid organ expression durability studies

• [1] Ye, Z., Bonam, S.R., McKay, L.G.A., et al. Monovalent SARS-COV-2 mRNA vaccine using optimal UTRs and LNPs is highly immunogenic and broadly protective against Omicron variants. Proc. Natl. Acad. Sci. USA 2023, 120(52), e2311752120. View Source